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Compound of Interest

Compound Name: Rubidium-85

Cat. No.: B076637

Welcome to the Technical Support Center for Rubidium-85 Experiments. This resource
provides troubleshooting guidance and answers to frequently asked questions to help
researchers, scientists, and drug development professionals minimize magnetic field noise in
their experimental setups.

Troubleshooting Guide

Magnetic field noise can be a significant source of error in sensitive Rubidium-85 experiments.
This guide provides a systematic approach to identifying and mitigating common sources of
magnetic noise.

Step 1: Initial Observation and Characterization of Noise

The first step is to determine the nature of the noise affecting your experiment.

Question: My experiment is showing excessive noise or instability. How do | know if it's caused
by magnetic fields?

Answer:

e Observe the Signal: Look for noise that is correlated with the operation of nearby equipment.
Common sources include power supplies, chillers, and vacuum pumps.[1][2]

e Frequency Analysis: Use a spectrum analyzer or a Fast Fourier Transform (FFT) of your
experimental signal to identify dominant noise frequencies. The most common sources of
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magnetic noise are 50/60 Hz and their harmonics from power lines.[1][2][3]

o Use a Magnetometer: Place a sensitive magnetometer (like a fluxgate magnetometer) near
your experiment to directly measure the ambient magnetic field and its fluctuations.[4] This
will give you a baseline measurement of the noise environment.

Step 2: Identifying the Source

Once you suspect magnetic field noise, the next step is to pinpoint the source.

Question: I've confirmed the presence of magnetic field noise. How do | find where it's coming
from?

Answer:

o Systematic Equipment Check: Turn laboratory equipment on and off sequentially and
observe the effect on the magnetic field noise measured by your magnetometer or seen in
your experimental signal.

o Power Supply Noise: Current running through coils to generate a static bias magnetic field
can also be a source of noise.[1][2] Check the stability of the power supplies for your
magnetic field coils.

e Environmental Factors: Be aware of large-scale environmental changes. The Earth's
magnetic field can fluctuate daily by several hundred micro-Gauss.[1][2] Nearby elevators,
moving vehicles, or construction can also be sources of low-frequency noise.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting magnetic field noise.
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Caption: A step-by-step workflow for diagnosing and resolving magnetic field noise.
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Frequently Asked Questions (FAQSs)

Q1: What are the most common sources of magnetic field noise in a lab?
Al: The most prevalent sources are:

e 50/60 Hz Power Lines: This includes the building's wiring and power cords for all equipment.
This noise and its harmonics can range from sub-milli-Gauss to tens of milli-Gauss.[1][2]

o Laboratory Equipment: Power supplies, oscilloscopes, chillers, ion pumps, and other
electronic devices can generate significant magnetic fields.[3]

o Coil Power Supplies: The power supplies that drive your magnetic field coils can introduce
noise into the very field you are trying to control.[1][2]

o Earth's Magnetic Field: Daily fluctuations of several hundred micro-Gauss can affect long-
term experimental stability.[1][2]

» Vibrations and Moving Metal: Vibrations can cause magnetic components in your setup to
move, creating a changing magnetic field. Nearby elevators or moving carts can also be a
source of interference.

Q2: What is the difference between passive and active magnetic shielding?
A2:

o Passive Shielding uses high magnetic permeability materials, like mu-metal, to redirect
magnetic field lines around the sensitive experimental volume.[5][6] This works by providing
an easy path for the magnetic flux, effectively "shunting” it away.[5] Passive shields are
effective against both static and low-frequency magnetic fields.[6]

» Active Shielding (or Active Compensation) uses a magnetometer to measure the ambient
magnetic field in real-time and a set of coils (often Helmholtz coils) to generate an opposing
magnetic field that cancels out the noise.[4][7] This is a feedback-based system that is
particularly effective at canceling low-frequency noise.[1][8]

Q3: How effective is mu-metal for shielding?
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A3: Mu-metal is a nickel-iron alloy with very high magnetic permeability, making it excellent for
shielding against low-frequency magnetic fields.[5] The effectiveness, known as the shielding

factor, depends on the material's permeability, the thickness of the shield, and its geometry. A

single layer can provide a shielding factor of 103—105.[9] Multi-layer shields can achieve much
higher shielding factors, with some systems reporting factors greater than 106.[9][10]

Q4: When should | use active compensation instead of, or in addition to, passive shielding?
A4: The choice depends on the specific requirements of your experiment:

o Use passive shielding as the first line of defense to reduce the overall magnetic field and its
high-frequency components. It is essential for creating a baseline low-field environment.[1]

o Add active compensation when you need to suppress low-frequency noise and long-term
drifts below what passive shielding alone can achieve.[1][7] Active systems are excellent for
stabilizing the field to the nano-Tesla or even pico-Tesla level.[3][11] Often, the best results
are achieved by using an active compensation system within a passively shielded volume.[1]

[4]

Magnetic Noise Sources and Mitigation Strategies

This diagram illustrates the relationship between common noise sources and the primary
methods used to mitigate them.
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Caption: Common noise sources and their corresponding mitigation techniques.

Quantitative Data Summary

The following table summarizes key quantitative data related to magnetic field noise and
shielding.
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Parameter

Typical Value(s) Notes Reference(s)

Common Noise

Sources

Earth's Magnetic Field

Fluctuation

Several hundred pG i
Low-frequency drift. [1112]
over a day

50/60 Hz Power Line

Noise

Sub-mG up to tens of Dominant AC noise

[1](2]

mG source in most labs.

Unstabilized Coil

Current (rms)

Can be reduced
>100 nT significantly with [3][11]
stabilization.

Passive Shielding

Performance

Mu-Metal Relative

Permeability

Can be up to 600,000
80,000 - 100,000 ) [5][12]
for some formulations.

Single-Layer Mu-
Metal Shielding Factor

For DC and low-
103 - 10° _ [9]
frequency fields.

Multi-Layer Mu-Metal
Shielding Factor

Increases
> 109 multiplicatively with [10][13]

layers.

Active Compensation

Performance

Typical Noise

Rejection Ratio

Depends on sensor
10 - 1000 noise and feedback [8]

parameters.

Stabilized Field Noise

(rms)

43T (0.29 ) Demonstrated for a SIen
~4.3n . m
PP 14.6 mT field.

Stabilized Field Noise

(rms)

18.5 pG (1.28 ppm) For a 14.5 G field. [1]

Experimental Protocols
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Protocol 1: Measuring Ambient Magnetic Field Noise

Objective: To characterize the magnetic field noise in the experimental area.
Materials:

e Three-axis fluxgate magnetometer

o Data Acquisition (DAQ) system

o Computer with FFT analysis software

Methodology:

o Setup: Place the fluxgate magnetometer sensor at the location of the Rubidium-85 cell.
Connect the magnetometer output to the DAQ system.

» Baseline Measurement: With all non-essential laboratory equipment turned off, record the
magnetic field along all three axes for a period of 5-10 minutes. This provides a baseline of
the quietest possible environment.

e Active Environment Measurement: Turn on all equipment required for the Rubidium-85
experiment one by one, allowing the system to stabilize for a minute after each piece of
equipment is activated. Record the magnetic field data for several minutes under normal
operating conditions.

o Data Analysis:
o Calculate the root-mean-square (RMS) noise for each condition.

o Perform a Fast Fourier Transform (FFT) on the time-series data to obtain the noise power
spectrum.[2][14]

o lIdentify the peak frequencies in the spectrum. These will typically correspond to 50/60 Hz
and its harmonics, as well as other specific noise sources.[2][3]
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Protocol 2: Characterizing the Performance of a
Magnetic Shield

Objective: To measure the shielding factor of a mu-metal enclosure.

Materials:

Helmholtz coils (or other controlled magnetic field source)
DC power supply
Magnetometer

Mu-metal shield to be tested

Methodology:

Generate External Field: Place the Helmholtz coils around the area where the shield will be
located. Power the coils to generate a known, uniform magnetic field (B_ext). A typical value
might be on the order of the Earth's magnetic field (~0.5 Gauss).

Measure External Field: Place the magnetometer at the center of the coil system (without the
shield present) and measure the magnetic field strength. This is your B_ext value.

Install Shield: Place the mu-metal shield within the Helmholtz coils, ensuring it is properly
centered.

Measure Internal Field: Place the magnetometer sensor inside the mu-metal shield at the
same central point. Measure the magnetic field strength (B_int).

Calculate Shielding Factor: The shielding factor (S) is the ratio of the external field to the
internal field: S=B_ext/B_int

Repeat for Different Frequencies/Orientations: For a more complete characterization, repeat
this measurement for different magnetic field strengths and orientations (e.g., transverse and
longitudinal fields relative to the shield's main axis).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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